Cas no 1006348-47-5 (3-(1H-pyrazol-1-yl)butanenitrile)

• Product Name: 3-(1H-pyrazol-1-yl)butanenitrile
• CAS No: 1006348-47-5
• MF: C₇H₉N₃
• MW: 135.166460752487
• MDL: MFCD08558150
• CID: 3056966
• PubChem ID: 19616526
• Update Time: 2025-04-21

3-(1H-pyrazol-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrazol-1-yl)butanenitrile
• beta-Methyl-1H-pyrazole-1-propanenitrile
• AKOS000313435
• CS-0275742
• 1006348-47-5
• STK350864
• 3-pyrazol-1-ylbutanenitrile
• 3-(PYRAZOL-1-YL)BUTANENITRILE
• DTXSID401285386
• BBL040687
• EN300-230752
• SCHEMBL24988241
• I(2)-Methyl-1H-pyrazole-1-propanenitrile

• MDL： MFCD08558150
• Inchi： 1S/C7H9N3/c1-7(3-4-8)10-6-2-5-9-10/h2,5-7H,3H2,1H3
• InChI Key： QIYPJWZITYIHLC-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C(C)CC#N

Computed Properties

• Exact Mass: 135.08
• Monoisotopic Mass: 135.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles